Cas no 883864-63-9 (methyl 3-fluoro-4-hydrazinylbenzoate)

Methyl 3-fluoro-4-hydrazinylbenzoate is a fluorinated aromatic hydrazine derivative with applications in pharmaceutical and agrochemical synthesis. The presence of both a hydrazinyl group and a fluorine atom on the benzoate scaffold enhances its reactivity, making it a versatile intermediate for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). The ester moiety allows for further functionalization, while the fluorine substituent can influence electronic and steric properties, improving binding affinity in target molecules. This compound is particularly useful in the development of hydrazone-based ligands and biologically active molecules. Its stability under standard conditions ensures reliable handling and storage for research and industrial applications.

methyl 3-fluoro-4-hydrazinylbenzoate structure

883864-63-9 structure

Product Name:methyl 3-fluoro-4-hydrazinylbenzoate

CAS No:883864-63-9

MF:C₈H₉FN₂O₂

MW:184.167665243149

MDL:MFCD22565075

CID:1923160

PubChem ID:59255770

Update Time:2025-06-07

methyl 3-fluoro-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-fluoro-4-hydrazino-, methyl ester
- methyl 3-fluoro-4-hydrazinylbenzoate
- 883864-63-9
- G53974
- methyl3-fluoro-4-hydrazinylbenzoate
- SCHEMBL3276783
- EN300-249319
- MDL： MFCD22565075
- Inchi： 1S/C8H9FN2O2/c1-13-8(12)5-2-3-7(11-10)6(9)4-5/h2-4,11H,10H2,1H3
- InChI Key： APIBZEJFAHRPHL-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)OC)C=CC=1NN

Computed Properties

Exact Mass: 184.06480570g/mol
Monoisotopic Mass: 184.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.4Å²

methyl 3-fluoro-4-hydrazinylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-249319-0.05g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	0.05g	$101.0	2024-06-19
Enamine	EN300-249319-0.1g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	0.1g	$152.0	2024-06-19
Enamine	EN300-249319-0.25g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	0.25g	$216.0	2024-06-19
Enamine	EN300-249319-0.5g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	0.5g	$407.0	2024-06-19
Enamine	EN300-249319-1.0g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	1.0g	$528.0	2024-06-19
Enamine	EN300-249319-2.5g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	2.5g	$1034.0	2024-06-19
Enamine	EN300-249319-5.0g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	5.0g	$1530.0	2024-06-19
Enamine	EN300-249319-10.0g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	10.0g	$2269.0	2024-06-19
Enamine	EN300-249319-1g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	1g	$528.0	2023-09-15
Enamine	EN300-249319-5g	methyl 3-fluoro-4-hydrazinylbenzoate	883864-63-9	95%	5g	$1530.0	2023-09-15